![molecular formula C12H12N4O3 B2572434 6-ethoxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide CAS No. 2034580-47-5](/img/structure/B2572434.png)
6-ethoxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be based on the arrangement of its atoms and the bonds between them. The presence of the pyrimidine ring provides a planar, aromatic core. The ethoxy, hydroxypyridin-2-yl, and carboxamide groups are likely to influence the compound’s reactivity and interactions with other molecules .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the conditions and the reagents present. The pyrimidine ring is aromatic and relatively stable, but the functional groups attached to it could potentially participate in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups can affect properties like solubility, melting point, and reactivity.Scientific Research Applications
Microwave-mediated Synthesis
The use of microwave irradiation in the synthesis of novel pyrimidines, including derivatives similar to 6-ethoxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide, represents a significant advancement in the regioselective synthesis of heterocyclic compounds. This method allows for rapid, solvent-free conditions, enhancing the efficiency of chemical reactions and potentially leading to new pharmaceuticals and materials with diverse applications (J. V. Eynde et al., 2001).
Anticancer Activity
Research on pyrido[1,2-a]pyrimidine-3-carboxamide derivatives, structurally related to this compound, has identified compounds with promising anticancer activity. These findings suggest potential applications in developing new anticancer agents, highlighting the importance of structural modification in enhancing biological activity (G. Santhosh kumar et al., 2015).
Antiviral and Antibacterial Applications
The synthesis and biological evaluation of pyrimidine derivatives have demonstrated significant antiviral and antibacterial activities. This research underlines the potential of such compounds in the development of new therapies for infectious diseases, offering a promising avenue for the application of this compound related structures (D. Hocková et al., 2003).
Corrosion Inhibition
Studies on pyrimidine derivatives, including those structurally similar to this compound, have shown their effectiveness as corrosion inhibitors. This application is particularly relevant in protecting metals and alloys in acidic environments, demonstrating the versatility of pyrimidine compounds in industrial applications (M. Yadav et al., 2015).
Synthesis of Heterocycles
The ability to synthesize complex heterocycles from simple pyrimidine derivatives opens up new possibilities in the design and development of materials with specific optical, electrical, or chemical properties. These heterocycles have potential applications in electronics, photonics, and as catalysts in various chemical reactions (C. G. Dave & M. Shukla, 1997).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-ethoxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O3/c1-2-19-10-6-8(14-7-15-10)12(18)16-11-9(17)4-3-5-13-11/h3-7,17H,2H2,1H3,(H,13,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANEAXWSSLVVOBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=NC(=C1)C(=O)NC2=C(C=CC=N2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.